Cas no 1256788-10-9 (6-Methoxy-4-methylpyridine-2-carbaldehyde)

6-Methoxy-4-methylpyridine-2-carbaldehyde is a versatile heterocyclic aldehyde with a molecular formula of C₈H₉NO₂. This compound features a methoxy group at the 6-position and a methyl group at the 4-position of the pyridine ring, enhancing its reactivity and utility in organic synthesis. Its aldehyde functionality makes it a valuable intermediate for constructing pharmaceuticals, agrochemicals, and fine chemicals through condensation, reduction, or nucleophilic addition reactions. The electron-donating methoxy group improves solubility and stability, while the methyl substituent influences steric and electronic properties. This compound is particularly useful in the synthesis of complex heterocycles and as a precursor for ligands in catalytic systems.

6-Methoxy-4-methylpyridine-2-carbaldehyde structure

1256788-10-9 structure

Product Name:6-Methoxy-4-methylpyridine-2-carbaldehyde

CAS No:1256788-10-9

MF:C₈H₉NO₂

MW:151.162562131882

CID:4906736

PubChem ID:72214105

Update Time:2025-08-05

6-Methoxy-4-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-METHOXY-4-METHYLPYRIDINE-2-CARBALDEHYDE
- 6-Methoxy-4-methylpicolinaldehyde
- AB75230
- 6-Methoxy-4-methylpyridine-2-carbaldehyde
- Inchi： 1S/C8H9NO2/c1-6-3-7(5-10)9-8(4-6)11-2/h3-5H,1-2H3
- InChI Key： FVCDFARRWMHANM-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C)C=C(C=O)N=1

Computed Properties

Exact Mass: 151.063328530g/mol
Monoisotopic Mass: 151.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 39.2

6-Methoxy-4-methylpyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004674-250mg	6-Methoxy-4-methylpicolinaldehyde	1256788-10-9	95%	250mg	$1078.00	2023-09-03
Alichem	A029004674-500mg	6-Methoxy-4-methylpicolinaldehyde	1256788-10-9	95%	500mg	$1836.65	2023-09-03
Alichem	A029004674-1g	6-Methoxy-4-methylpicolinaldehyde	1256788-10-9	95%	1g	$3097.65	2023-09-03

6-Methoxy-4-methylpyridine-2-carbaldehyde Related Literature

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2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-Methoxy-4-methylpyridine-2-carbaldehyde

Recent Advances in the Study of 6-Methoxy-4-methylpyridine-2-carbaldehyde (CAS: 1256788-10-9)

6-Methoxy-4-methylpyridine-2-carbaldehyde (CAS: 1256788-10-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 6-Methoxy-4-methylpyridine-2-carbaldehyde as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-based derivatives with significant inhibitory activity against several cancer-related kinases. The study also highlighted the compound's favorable physicochemical properties, such as its stability and solubility, which make it an attractive candidate for further drug development.

In another study, researchers investigated the role of 6-Methoxy-4-methylpyridine-2-carbaldehyde in the synthesis of antimicrobial agents. The compound was used to develop a series of Schiff base derivatives, which exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The findings suggest that this compound could serve as a valuable scaffold for the design of new antibiotics, particularly in the face of rising antibiotic resistance.

Additionally, a team of chemists reported a novel, high-yield synthesis route for 6-Methoxy-4-methylpyridine-2-carbaldehyde, which significantly reduces the production cost and environmental impact compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in pharmaceutical and agrochemical research.

In conclusion, 6-Methoxy-4-methylpyridine-2-carbaldehyde (CAS: 1256788-10-9) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a promising candidate for further research and development. Future studies should focus on exploring its applications in other therapeutic areas, as well as optimizing its synthesis and derivatization processes.